N-(4-bromopyridin-2-yl)-2-methoxyacetamide

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: N-(4-bromopyridin-2-yl)-2-methoxyacetamide
• InChI: InChI=1S/C8H9BrN2O2/c1-13-5-8(12)11-7-4-6(9)2-3-10-7/h2-4H,5H2,1H3,(H,10,11,12)
• InChI Key: VFYMIBPANTTWTC-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=NC=CC(=C1)Br

Description

N-(4-bromopyridin-2-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C8H9BrN2O2 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-aminopyridine (173 mmol) and pyridine (347 mol) in 250 mL dichloromethane was added dropwise 2-methoxyacetyl chloride (208 mmol). The reaction mixture was stirred at room temperature for 3 h. Water was added and the reaction mixture was extracted with dichloromethane. The combined organic layers were washed with brine, dried over Na2SO4 and concentrated. The residue was washed with hexane to afford 35.0 g of N-(4-bromopyridin-2-yl)-2-methoxyacetamide (82% yield).